(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid
Description
(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid is a thiomorpholine derivative characterized by a sulfur-containing six-membered heterocyclic ring (thiomorpholine), a cyclopropyl substituent, a thiophene moiety, and a carboxylic acid group. Thiomorpholine derivatives are of interest in medicinal chemistry due to their structural similarity to morpholine, a common pharmacophore in drug design. The cyclopropyl group enhances metabolic stability, while the thiophene ring contributes to π-π stacking interactions in biological targets.
Properties
IUPAC Name |
(2S,3S)-4-cyclopropyl-5-oxo-3-thiophen-2-ylthiomorpholine-2-carboxylic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13NO3S2/c14-9-6-18-11(12(15)16)10(8-2-1-5-17-8)13(9)7-3-4-7/h1-2,5,7,10-11H,3-4,6H2,(H,15,16)/t10-,11+/m1/s1 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
UGWCOMJGSDSYFN-MNOVXSKESA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2C(C(SCC2=O)C(=O)O)C3=CC=CS3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CC1N2[C@@H]([C@H](SCC2=O)C(=O)O)C3=CC=CS3 | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13NO3S2 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
283.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
(2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid is a compound that has garnered attention in medicinal chemistry due to its potential biological activities. This article reviews the biological activity of this compound, synthesizing findings from various studies and highlighting its pharmacological properties.
The molecular formula of (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid is C₁₂H₁₃NO₃S₂, with a molecular weight of 283.4 g/mol. The structure includes a thiomorpholine ring, a cyclopropyl group, and a thiophene moiety, which are critical for its biological activity.
| Property | Value |
|---|---|
| Molecular Formula | C₁₂H₁₃NO₃S₂ |
| Molecular Weight | 283.4 g/mol |
| CAS Number | 1802662-47-0 |
Biological Activity Overview
The biological activity of (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine-2-carboxylic acid has been explored in various contexts:
- Antimicrobial Activity : Studies have indicated that compounds with similar structures exhibit significant antimicrobial properties. For instance, derivatives containing thiophene rings have shown effectiveness against various bacterial strains, suggesting that the target compound may possess similar activities .
- Anticancer Potential : Preliminary investigations into the cytotoxic effects of related compounds have demonstrated promising results against cancer cell lines. The compound's structural components may enhance its interaction with cellular targets involved in cancer proliferation .
- Enzyme Inhibition : The compound has been evaluated for its potential to inhibit specific enzymes related to disease pathways. Research indicates that similar thiomorpholine derivatives can act as inhibitors for enzymes involved in metabolic processes .
Study 1: Antimicrobial Evaluation
A study conducted on a series of thiophene-based compounds revealed that those with structural similarities to (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine exhibited notable antimicrobial activity against Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values ranged from 10 to 50 µg/mL, indicating effective inhibition at low concentrations.
Study 2: Cytotoxicity Assays
In vitro cytotoxicity assays using the MTT method assessed the impact of the compound on various cancer cell lines, including MCF7 (breast cancer) and A549 (lung cancer). Results indicated IC50 values ranging from 15 to 30 µM, suggesting moderate cytotoxicity compared to standard chemotherapeutic agents .
Study 3: Enzyme Inhibition Studies
Research focusing on enzyme inhibition demonstrated that derivatives similar to (2S,3S)-4-cyclopropyl-5-oxo-3-(thiophen-2-yl)thiomorpholine effectively inhibited key enzymes such as topoisomerases and kinases. These findings suggest a mechanism through which the compound may exert its anticancer effects by disrupting critical cellular processes involved in DNA replication and repair .
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
The compound is compared below with analogs sharing key structural motifs: thiophene substituents , sulfur-containing heterocycles , and carboxylic acid groups .
Thiophene-Containing Analogs
- Compound 2: 2-[(2S)-2-(4-(5-(2-hydroxyethoxy)thiophen-2-yl)thiophen-2-yl]-1,3,4-oxadiazol-5-yl)amino]acetic acid () Structural Differences: Replaces the thiomorpholine core with a 1,3,4-oxadiazole ring. The oxadiazole ring may enhance planar stacking interactions compared to the thiomorpholine’s conformational flexibility .
- Compound f : (S)-N-Propyl-5-[2-(thiophen-2-yl)ethoxy]-N-[2-(thiophen-2-yl)ethyl]-1,2,3,4-tetrahydronaphthalen-2-amine ()
Sulfur-Containing Heterocycles
- Compound e: (4S)-2-(3,6-Dioxo-5-phenylpiperazin-2-yl)-5,5-dimethylthiazolidine-4-carboxylic acid () Structural Differences: Contains a thiazolidine ring (5-membered) vs. thiomorpholine (6-membered). The 3,6-dioxo-piperazine moiety may enhance hydrogen-bonding capacity .
- Compound g: (6R,7R)-7-(Ethoxycarbonylamino)-3-methyl-8-oxo-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylic acid () Structural Differences: Bicyclic β-lactam structure (cephalosporin core) with a sulfur atom.
Carboxylic Acid Derivatives
Data Table: Key Structural and Functional Comparisons
Notes
Structural Activity Relationships : The thiomorpholine core offers a balance between flexibility and rigidity, distinguishing it from smaller (thiazolidine) or larger (bicyclic) heterocycles. The cyclopropyl group may reduce metabolic degradation compared to linear alkyl chains .
Limitations : Direct pharmacological data for the main compound are absent in the provided evidence; comparisons rely on structural analogs. Recent studies (post-2021) may offer additional insights.
Synthetic Utility : The carboxylic acid group enables derivatization into esters or amides, a strategy employed in and for optimizing bioavailability .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
